Cas no 67221-50-5 (4-Amino-1H-pyrazole-5-carboxamide)

• Product Name: 4-Amino-1H-pyrazole-5-carboxamide
• CAS No: 67221-50-5
• MF: C₄H₆N₄O
• MW: 126.116639614105
• MDL: MFCD02646740
• CID: 395161
• PubChem ID: 580973
• Update Time: 2025-06-19

4-Amino-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-3-carboxamide, 4-amino-
• 1H-Pyrazole-3-carboxamide,4-amino-(9CI)
• 4-amino-1H-Pyrazole-3-carboxamide
• 4-Amino-1H-pyrazole-3-carboxylic acid amide
• 4-Amino-1H-pyrazole-5-carboxamide dihydrochloride
• 1H-pyrazole-5-carboxamide,4-amino
• 4-amino-2H-pyrazole-3-carboxylic acid amide
• 4-aminopyrazole-3-carboxamide
• JVXDFTZWKFHULK-UHFFFAOYSA-N
• 4-aminopyrazole-5-carboxamide
• ZERO/003108
• 1h-pyrazole-5-carboxamide, 4-amino-
• 4-amino-3-carbamoylpyrazole
• Oprea1_165018
• Pyrazole-5-carboxamide, 4-amino-
• 4-amino-2H-pyrazole-3-carboxamide
• STK763006
• BDBM50339008
• SBB002084
• AKOS001741291
• 4-Amino-1H-pyrazole-5-carboxamide #
• AB11926
• MFCD02646740
• Z1090115030
• 67221-50-5
• AKOS005169605
• SCHEMBL956225
• CS-0060154
• AS-61270
• EN300-175220
• 1H-Pyrazole-3-carboxamide,4-amino-
• FT-0683178
• A867320
• CHEMBL1688205
• ALBB-013991
• DA-21493
• 1H-pyrazole-5-carboxamide, 4-amino-, dihydrochloride

• MDL： MFCD02646740
• Inchi： 1S/C4H6N4O/c5-2-1-7-8-3(2)4(6)9/h1H,5H2,(H2,6,9)(H,7,8)
• InChI Key： JVXDFTZWKFHULK-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=NN1)N)N

Computed Properties

• Exact Mass: 126.05400
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8
• XLogP3: -0.7

Experimental Properties

• Density: 1.538
• Boiling Point: 454.3°C at 760 mmHg
• Flash Point: 228.5°C
• Refractive Index: 1.707
• PSA: 97.79000
• LogP: 0.37230

4-Amino-1H-pyrazole-5-carboxamide Security Information

• HazardClass：IRRITANT